N-(2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)furan-2-carboxamide

• IUPAC Name: N-[2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl]furan-2-carboxamide
• InChI: InChI=1S/C17H20ClN3O2/c18-14-3-5-15(6-4-14)21-11-9-20(10-12-21)8-7-19-17(22)16-2-1-13-23-16/h1-6,13H,7-12H2,(H,19,22)
• InChI Key: ZTAWAXPOIPKSNV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCNC(=O)C2=CC=CO2)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H20ClN3O2
• Molecular Weight: 333.8 g/mol

Description

N-(2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)furan-2-carboxamide, also known as FENCA, is a synthetic compound that has been extensively studied for its potential use in the field of neuroscience. This compound has shown promising results in various scientific research applications, including its mechanism of action, biochemical and physiological effects, and its advantages and limitations for lab experiments.

Scientific Research Applications

Synthesis and Potential as Urotensin-II Receptor Antagonists

N-(2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)furan-2-carboxamide derivatives have been explored for their potential as urotensin-II receptor antagonists. A study by Lim et al. (2019) describes the synthesis and systematic SAR investigation of 5-arylfuran-2-carboxamide derivatives. The research led to the identification of compounds with high potency as UT antagonists, displaying significant metabolic stability, low hERG inhibition, minimal cytotoxicity, and acceptable pharmacokinetic profiles Lim et al., 2019.

Enantioselective Catalysis

The compound is structurally related to piperazine-2-carboxylic acid derived N-formamides, which have been developed as highly enantioselective Lewis basic catalysts for the hydrosilylation of N-aryl imines. Wang et al. (2006) demonstrated that these catalysts achieved high yields and enantioselectivities for a broad range of substrates, indicating the potential of piperazine-derived structures in asymmetric catalysis Wang et al., 2006.

Novel Derivatives for Antidepressant and Antianxiety Activities

Kumar et al. (2017) synthesized a novel series of 1-{[3-(furan-2-yl)-5-substituted phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine compounds and investigated their antidepressant and antianxiety activities. The compounds exhibited promising results in behavioral tests, suggesting potential applications in the treatment of mood disorders Kumar et al., 2017.

PET Imaging of Colony-Stimulating Factor 1 Receptor

Lee et al. (2022) developed a fluorine-18 labeled ligand for PET imaging of the colony-stimulating factor 1 receptor (CSF1R), a target for neuroinflammation imaging. The ligand displayed high binding affinity, specificity, and minimal metabolism in the brain, suggesting its utility in diagnosing and studying neuroinflammatory diseases Lee et al., 2022.

Antimicrobial Activities

Siddiqa et al. (2022) investigated the in vitro anti-bacterial activities of N-(4-bromophenyl)furan-2-carboxamide derivatives against clinically isolated drug-resistant bacteria. The study showed significant antimicrobial efficacy, particularly against NDM-positive bacteria A. baumannii, highlighting the potential of furan-2-carboxamide derivatives in addressing antibiotic resistance Siddiqa et al., 2022.

Future Directions

: Li, Z., Xie, C., & Cubuk, E. D. (2024). Scaling (Down) CLIP: A Comprehensive Analysis of Data, Architecture, and Training Strategies. arXiv preprint arXiv:2404.08197. Link